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Compound of Interest

Compound Name:
4-Amino-3-fluoro-2-methyl-2-

butanol

Cat. No.: B15048290

Get Quote

Target Molecule: (R)-4-Amino-3-fluoro-2-methyl-2-butanol CAS: 1544241-64-6

Classification: Chiral Fluorinated Intermediate

Executive Summary & Strategic Rationale
The incorporation of fluorine into aliphatic amines is a critical strategy in drug design.[1] The

fluorine atom, acting as a bioisostere for hydrogen or a hydroxyl group, significantly alters the

physicochemical properties of the molecule—specifically lipophilicity (LogP), basicity (pKa), and

metabolic stability against oxidative degradation (e.g., by Cytochrome P450).

(R)-4-Amino-3-fluoro-2-methyl-2-butanol represents a "privileged scaffold" where the vicinal

fluoro-amine motif is adjacent to a tertiary alcohol. The synthetic challenge lies in introducing

the fluorine atom stereoselectively without inducing rearrangement (e.g., aziridine formation) or

elimination.

Synthetic Strategy: The most robust route for this class of compounds involves the

Deoxyfluorination of a protected amino-diol precursor. This approach utilizes reagents such as

Diethylaminosulfur trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-

Fluor®) to convert a secondary alcohol to a fluoride with inversion of configuration.
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Retrosynthetic Analysis
Target: (R)-4-Amino-3-fluoro-2-methyl-2-butanol[2][3][4][5]

Precursor: (S)-4-Amino-2-methylbutane-2,3-diol (Protected form)

Key Transformation: Nucleophilic fluorination with inversion (S

R) at the C3 position.

Safety & Hazard Protocols (Critical)
WARNING: This protocol involves the use of fluorinating agents which can release Hydrogen

Fluoride (HF) and are thermally unstable.

Hazard Class Agent Critical Control Measure

Fluorinating Agents DAST / Deoxo-Fluor

Explosion Hazard: Do not heat

above 50°C in closed systems.

Reacts violently with water.

Use strictly anhydrous

conditions.

Corrosive Gas HF (Byproduct)

Bone Seeker: HF causes deep

tissue burns and systemic

toxicity. Keep Calcium

Gluconate gel immediately

available. Work in a functional

fume hood.

Solvents Dichloromethane (DCM)
Neurotoxin: Use chemically

resistant gloves (PVA or Viton).

Detailed Synthesis Protocol
Phase 1: Precursor Preparation (Protection)
Objective: Isolate the amine functionality to prevent side reactions during fluorination.

Reagents:
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Starting Material: (S)-4-Amino-2-methylbutane-2,3-diol (or equivalent chiral amino-diol).

Protecting Group: Di-tert-butyl dicarbonate (

).

Solvent: Dichloromethane (DCM).

Base: Triethylamine (

).

Procedure:

Dissolution: Dissolve 10.0 mmol of the amino-diol in 50 mL of dry DCM under an inert

atmosphere (

).

Addition: Add 1.2 equivalents of

, followed by the dropwise addition of 1.1 equivalents of

dissolved in DCM at 0°C.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor

by TLC (ninhydrin stain) until the free amine is consumed.

Workup: Wash the organic layer with 1M citric acid (to remove excess amine), followed by

saturated

and brine.

Drying: Dry over anhydrous

and concentrate in vacuo to yield the N-Boc-amino diol.

Phase 2: Stereoselective Deoxyfluorination
Objective: Convert the secondary alcohol to a fluoride with inversion of configuration.
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Reagents:

Substrate: N-Boc-amino diol (from Phase 1).

Fluorinating Agent: Deoxo-Fluor® (preferred over DAST for thermal stability).

Solvent: Anhydrous DCM or THF.

Procedure:

Setup: In a flame-dried round-bottom flask, dissolve the N-Boc-amino diol (1.0 equiv) in

anhydrous DCM under Argon. Cool the solution to -78°C.

Fluorination: Slowly add Deoxo-Fluor® (1.2 equiv) dropwise via syringe. Note: Exothermic

reaction.

Equilibration: Stir at -78°C for 1 hour, then allow the reaction to slowly warm to 0°C (do not

exceed RT to prevent elimination byproducts).

Quenching (Critical Safety Step): Quench the reaction by slowly adding saturated aqueous

while stirring vigorously. Caution: Vigorous

evolution.

Extraction: Extract with DCM (3x). Wash combined organics with water and brine.

Purification: Purify the crude product via flash column chromatography (Silica gel,

Hexanes/EtOAc gradient). The product is the N-Boc-protected fluorinated amino alcohol.

Phase 3: Global Deprotection
Objective: Remove the Boc group to yield the final free amine.

Reagents:

Acid: 4M HCl in Dioxane or Trifluoroacetic acid (TFA) in DCM.

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15048290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deprotection: Dissolve the fluorinated intermediate in DCM. Add TFA (20% v/v) at 0°C.

Stir: Stir at RT for 2 hours.

Isolation: Concentrate the mixture to remove excess TFA.

Neutralization: Redissolve in minimal MeOH and neutralize with basic resin or aqueous

(carefully) to pH 8-9 if the free base is required, or isolate as the HCl salt (CAS 2242580-13-
6) by precipitation with ether.

Final Yield: Isolate (R)-4-Amino-3-fluoro-2-methyl-2-butanol.

Analytical Validation (QC)
To ensure the integrity of the synthesis, the following parameters must be verified.

Test Expected Result Purpose

NMR

Single peak, typically

-180 to -200 ppm (coupled to

H)

Confirms C-F bond formation

and absence of elimination

products.

NMR
Distinct splitting of the C3-H

(geminal to F)
Verifies regiochemistry.

Chiral HPLC >98% ee
Confirms stereochemical

inversion without racemization.

LC-MS Confirms molecular weight.

Pathway Visualization
Amino-Diol Precursor

(S-Configuration)
Phase 1: N-Boc Protection

(Boc2O, Et3N) N-Boc-Amino DiolYield >90% Phase 2: Deoxyfluorination
(Deoxo-Fluor, -78°C)

Fluorinated Intermediate
(R-Configuration, Inversion)

SN2 Inversion Phase 3: Deprotection
(HCl/Dioxane or TFA)

Target:
(R)-4-Amino-3-fluoro-2-methyl-2-butanol

Salt Formation
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Caption: Synthetic workflow for the stereoselective production of (R)-4-Amino-3-fluoro-2-
methyl-2-butanol via deoxyfluorination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15048290/docs#application-note-stereoselective-
synthesis-of-fluorinated-amino-alcohol-building-blocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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